2-(Oxan-4-yloxy)pyridine-4-carboximidamide hydrochloride

Specification

• CAS No.: 1394041-45-2
• Molecular Formula: C11H16ClN3O2
• Molecular Weight: 257.72 g/mol
• IUPAC Name: 2-(oxan-4-yloxy)pyridine-4-carboximidamide;hydrochloride
• Standard InChI: InChI=1S/C11H15N3O2.ClH/c12-11(13)8-1-4-14-10(7-8)16-9-2-5-15-6-3-9;/h1,4,7,9H,2-3,5-6H2,(H3,12,13);1H
• Standard InChI Key: CAZGPFIEABYYMS-UHFFFAOYSA-N
• SMILES: C1COCCC1OC2=NC=CC(=C2)C(=N)N.Cl
• Canonical SMILES: C1COCCC1OC2=NC=CC(=C2)C(=N)N.Cl

Introduction

Chemical Properties and Structure

Molecular Composition and Identification

2-(Oxan-4-yloxy)pyridine-4-carboximidamide hydrochloride possesses specific chemical identifiers that distinguish it from other compounds. The table below summarizes its key chemical characteristics:

Property	Value
CAS Number	1394041-45-2
Molecular Formula	C11H16ClN3O2
Molecular Weight	257.72 g/mol
IUPAC Name	2-(oxan-4-yloxy)pyridine-4-carboximidamide;hydrochloride
Standard InChI	InChI=1S/C11H15N3O2.ClH/c12-11(13)8-1-4-14-10(7-8)16-9-2-5-15-6-3-9;/h1,4,7,9H,2-3,5-6H2,(H3,12,13);1H
Standard InChIKey	CAZGPFIEABYYMS-UHFFFAOYSA-N

These identification parameters provide researchers with the necessary information to accurately identify and work with this compound in laboratory settings.

Structural Features

The structure of 2-(Oxan-4-yloxy)pyridine-4-carboximidamide hydrochloride contains several key components that contribute to its chemical behavior:

• A pyridine ring core structure, which provides aromatic properties and potential for hydrogen bonding

• An oxan-4-yloxy substituent (tetrahydropyran-based group) at the 2-position of the pyridine ring

• A carboximidamide group at the 4-position of the pyridine ring, which introduces basic properties

• A hydrochloride counterion that enhances solubility in polar solvents

This combination of structural elements creates a molecule with multiple potential interaction sites, suggesting possible applications in receptor binding studies and as a pharmacophore in drug discovery efforts.

Synthesis Methods

Applications and Research Relevance

Chemical Research Utility

Beyond pharmaceutical applications, this compound may serve as a valuable chemical intermediate or building block in the synthesis of more complex molecules. The functionalized pyridine core with its distinctive substitution pattern offers opportunities for further chemical modifications and structure-activity relationship studies. Researchers exploring heterocyclic chemistry may find this compound useful for developing libraries of related structures with tailored properties.

Future Research Directions

Expanding Knowledge Base

Given the limited published information specifically addressing 2-(Oxan-4-yloxy)pyridine-4-carboximidamide hydrochloride, several research opportunities exist:

• Comprehensive physicochemical characterization studies

• Exploration of biological activity profiles against various targets

• Development of improved synthetic pathways with higher yields and purity

• Structure-activity relationship studies examining the impact of structural modifications

• Investigation of potential applications in fields beyond traditional pharmaceutical research

These research directions would contribute to a more robust understanding of this compound and its potential value in various scientific disciplines.

Methodological Approaches

Researchers seeking to expand knowledge about 2-(Oxan-4-yloxy)pyridine-4-carboximidamide hydrochloride might employ several approaches:

• Advanced spectroscopic techniques for detailed structural characterization

• Computational modeling to predict potential binding interactions with biological targets

• High-throughput screening against diverse biological targets to identify activity profiles

• Medicinal chemistry approaches to develop derivative compounds with enhanced properties

• Collaborative research across chemistry, biology, and pharmacology disciplines

Such methodological diversity would help establish a more comprehensive understanding of this compound's properties and potential applications.